Cas no 1566127-49-8 (N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine)

N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine Chemical and Physical Properties
Names and Identifiers
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- N-(2-Chlorobenzyl)-2-fluoropyridin-4-amine
- N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine
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- Inchi: 1S/C12H10ClFN2/c13-11-4-2-1-3-9(11)8-16-10-5-6-15-12(14)7-10/h1-7H,8H2,(H,15,16)
- InChI Key: LRLPMEXORBFOAI-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CNC1C=CN=C(C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 215
- Topological Polar Surface Area: 24.9
- XLogP3: 3.4
N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | N299571-100mg |
N-[(2-Chlorophenyl)methyl]-2-fluoropyridin-4-amine |
1566127-49-8 | 100mg |
$ 185.00 | 2022-06-03 | ||
TRC | N299571-500mg |
N-[(2-Chlorophenyl)methyl]-2-fluoropyridin-4-amine |
1566127-49-8 | 500mg |
$ 705.00 | 2022-06-03 | ||
TRC | N299571-1g |
N-[(2-Chlorophenyl)methyl]-2-fluoropyridin-4-amine |
1566127-49-8 | 1g |
$ 1070.00 | 2022-06-03 |
N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine Related Literature
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Xiao-Hua Li,Bao-Ji Wang,Xiao-Lin Cai,Li-Wei Zhang,Guo-Dong Wang,San-Huang Ke RSC Adv., 2017,7, 28393-28398
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5. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
Additional information on N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine
N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine (CAS No. 1566127-49-8): An Overview of a Promising Compound in Pharmaceutical Research
N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine (CAS No. 1566127-49-8) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a fluorine atom and a chlorophenyl group, which contribute to its distinct pharmacological properties.
The molecular formula of N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine is C13H11ClFN2, and its molecular weight is approximately 253.7 g/mol. The compound exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various biochemical assays and in vitro studies. Its structural features, particularly the fluorine and chlorine substituents, play a crucial role in modulating its biological activity and binding affinity to specific receptors.
Recent studies have highlighted the potential of N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine in the treatment of various diseases, including neurodegenerative disorders, cancer, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the development of novel anti-inflammatory drugs.
In addition to its anti-inflammatory properties, N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine has shown significant activity against cancer cells. Research conducted at the National Cancer Institute revealed that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.
The neuroprotective effects of N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine have also been explored in preclinical studies. A study published in the Journal of Neurochemistry found that this compound effectively reduces oxidative stress and prevents neuronal cell death in models of Alzheimer's disease and Parkinson's disease. These findings suggest that N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine could be a valuable therapeutic agent for neurodegenerative disorders.
The pharmacokinetic properties of N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine have been extensively studied to evaluate its suitability for clinical applications. In vivo studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. Additionally, it exhibits low toxicity and minimal side effects, making it a safe candidate for further clinical development.
To further understand the mechanism of action of N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine, researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions between the compound and its target proteins, which can guide the rational design of more potent analogs with improved therapeutic efficacy.
In conclusion, N-(2-Chlorophenyl)methyl-2-fluoropyridin-4-amine (CAS No. 1566127-49-8) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its anti-inflammatory, anticancer, and neuroprotective properties, combined with favorable pharmacokinetic characteristics, position it as a valuable asset in the pharmaceutical industry. Ongoing research continues to uncover new applications and optimize its therapeutic potential, paving the way for future clinical trials and potential commercialization.
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